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For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding Fluanisone-d4

Fluanisone-d4 is the deuterated form of Fluanisone, a typical antipsychotic and sedative
belonging to the butyrophenone chemical class.[1] Fluanisone is utilized in the treatment of
schizophrenia and mania.[1] It is also a component, in combination with fentanyl, of the
injectable veterinary formulation Hypnorm®, used for rodent analgesia during short surgical
procedures.[2][3] The incorporation of deuterium, a stable, non-radioactive isotope of hydrogen,
is a strategic modification that can alter a compound's metabolic profile, often by slowing down
metabolic processes due to the kinetic isotope effect.[4] While deuterated compounds are
generally considered to have a similar toxicological profile to their non-deuterated counterparts,
their altered pharmacokinetics necessitate a thorough understanding of their safe handling.[4]
[5] This guide provides a comprehensive overview of the safety, handling, and emergency
procedures for Fluanisone-d4, treating it as a potent pharmaceutical compound.

Section 1: Chemical and Physical Properties
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A clear understanding of the chemical and physical properties of Fluanisone-d4 is fundamental

to its safe handling and use in a research setting.

Property

Value

Source

Chemical Name

1-(4-fluorophenyl)-4-[4-(2-
methoxyphenyl)piperazin-1-
yl]butan-1-one-d4

Inferred from Fluanisone

Synonyms

Fluanison-d4, Haloanison-d4

Inferred from Fluanisone

CAS Number

1480-19-9 (for non-deuterated

Fluanisone)

[6]

Molecular Formula

C21H21D4FN202

Inferred from Fluanisone

Molecular Weight 360.47 g/mol (approx.) Inferred from Fluanisone
Not explicitly available; likely a )

Appearance id General chemical knowledge
soli

Solubility Soluble in DMSO [7]

Section 2: Hazard Identification and Toxicological

Profile

As a butyrophenone antipsychotic, Fluanisone-d4 should be handled as a potent compound

with potential psychoactive effects. The toxicological profile is extrapolated from its non-

deuterated form and the general properties of its chemical class.

GHS Classification (Predicted)

o Acute Toxicity, Oral: Category 4 (Harmful if swallowed)[8]

» Specific Target Organ Toxicity - Repeated Exposure: Category 2 (May cause damage to

organs through prolonged or repeated exposure)[8]

o Reproductive Toxicity: Category 1B (May damage fertility or the unborn child)[8]
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» Hazard to the Aquatic Environment, Chronic: Category 2 (Toxic to aquatic life with long
lasting effects)[9]

Primary Routes of Exposure:

Inhalation

Skin contact

Eye contact

Ingestion
Toxicological Effects:

Fluanisone and other butyrophenones act as antagonists of central dopamine (D2), serotonin,
histamine, and muscarinic M1 receptors, as well as peripheral alpha 1 and alpha 2 receptors.
[10] Overdose or significant exposure can lead to:

o Central Nervous System (CNS) Depression: Manifesting as sedation, drowsiness, dizziness,
and in severe cases, coma.[7][10]

o Cardiovascular Effects: Orthostatic hypotension (a drop in blood pressure upon standing)
and tachycardia (rapid heart rate).[10] Some butyrophenones can cause QT interval
prolongation.[11]

» Anticholinergic Effects: Dry mouth, blurred vision, urinary retention.[10]

o Extrapyramidal Symptoms: Though rare in acute overdose, prolonged exposure to
butyrophenones can lead to movement disorders.[11]

The deuteration in Fluanisone-d4 is not expected to introduce new toxicological hazards but
may alter the onset, duration, and intensity of these effects due to changes in metabolism.[4]
[12]

Section 3: Safe Handling and Personal Protective
Equipment (PPE)
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Given its classification as a potent pharmaceutical compound, a multi-layered approach to
containment and personal protection is essential.[13][14]

Engineering Controls

e Primary Containment: All handling of solid Fluanisone-d4 should be conducted in a certified
chemical fume hood, glove box, or other ventilated enclosure to minimize inhalation

exposure.[15]

o Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE) Workflow

The selection of PPE is critical for minimizing exposure. The following workflow should be

followed:

PPE Selection

Standard PPE:
- Safety Goggles
- Lab Coat
- Double Nitrile Gloves

Risk Assessment

. a Assess Risk of
Handling Fluanisone-d4 L) e

Proceed with
Handiing

Low Risk
(.., weighing in enclosure)

Safe Handling
Complete

Enhanced PPE: Handling
High Risk - Chemical Splash Goggles
(e.g., potential for spills, - Disposable Coveralls
(ENefo 6 i) - Double Nitrile Gloves
- Respiratory Protection

(e.g., N95 or higher)

Click to download full resolution via product page

Caption: PPE Selection Workflow for Fluanisone-d4 Handling.

Hygiene Practices

o Wash hands thoroughly after handling.
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» Do not eat, drink, or smoke in laboratory areas.

 Remove contaminated clothing and wash before reuse.

Section 4: Storage and Stability

Proper storage is crucial to maintain the integrity of Fluanisone-d4.

o Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
¢ Incompatible Materials: Avoid strong oxidizing agents.[16]

 Stability: Stable under recommended storage conditions.

Section 5: Emergency Procedures

A clear and practiced emergency response plan is critical when working with potent
compounds.

Spill Response

o Evacuate: Immediately evacuate the affected area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent further spread of the spill using appropriate absorbent materials. Avoid
generating dust.

o Clean-up: Wear appropriate PPE. Carefully collect the spilled material into a sealed
container for disposal.

o Decontaminate: Clean the spill area thoroughly.

First Aid Measures
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Exposure Event

Ro;,t{ of Eprg:re
Inhalation (Skin Contac() (Eye Contacl) Ingestion

Immediate Actions
Move to fresh air. Remove contaminated clothing. . . . Do NOT induce vomiting.
If not breathing, give artificial respiration. Flush skin with plenty of water for at least 15 minutes. (s s e i (I aif e et s A il ies, Rinse mouth with water.
Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: First Aid Response to Fluanisone-d4 Exposure.
Section 6: Fire-Fighting Measures
» Extinguishing Media: Use dry chemical, carbon dioxide, or foam.
o Specific Hazards: May emit toxic fumes under fire conditions.
o Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Section 7: Disposal Considerations

Dispose of waste in accordance with local, state, and federal regulations. Fluanisone-d4
should be treated as hazardous waste.

Conclusion

Fluanisone-d4, while a valuable tool in research, requires careful and informed handling due
to its potent psychoactive properties. By understanding its toxicological profile, implementing
robust engineering controls, consistently using appropriate personal protective equipment, and
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being prepared for emergencies, researchers can work safely and effectively with this

compound. This guide serves as a foundational document for developing laboratory-specific

standard operating procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Fluanisone-d4: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b586966/docs#fluanisone-d4-a-comprehensive-
technical-guide-to-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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